Cas no 3967-53-1 (methyl 3-hydroxy-2-phenylpropanoate)

methyl 3-hydroxy-2-phenylpropanoate Properties

Names and Identifiers

• Benzeneacetic acid, a-(hydroxymethyl)-, methyl ester
• methyl 3-hydroxy-2-phenylpropanoate
• METHYLTROPATE
• methyl 3-hydroxy-2-phenylpropionate
• H11994
• methyl3-hydroxy-2-phenylpropanoate
• A-(hydroxymethyl)-, methyl ester
• Tropic acid, methyl ester
• Benzeneacetic acid, alpha-(hydroxymethyl)-, methyl ester
• AKOS006328384
• SY224842
• A-(HYDROXYMETHYL)BENZENACETIC ACID METHYL ESTER
• NSC-43874
• 3967-53-1
• Methyl tropate
• EN300-25988426
• Benzeneacetic acid, .alpha.-(hydroxymethyl)-, methyl ester
• NSC43874
• CHEMBL3785478
• Methyl tropate, AldrichCPR
• CS-0187753
• MFCD09753766
• SCHEMBL5812804
• Benzeneacetic acid,
• AS-75667
• Tropic acid methyl ester
• DTXSID20286127
• +Expand

• MDL： MFCD09753766
• InChIKey： OLEWRQVKIUHEJP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3
• SMILES： COC(C(C1C=CC=CC=1)CO)=O

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 0.93550
• PSA: 46.53000
• Refractive Index: 1.528
• Boiling Point: 300.9°Cat760mmHg
• Flash Point: 128.4°C
• Density: 1.147